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Get Quote

Compound Data at a Glance

Property Value / Description

CAS Number 18643-50-0 [1]

Molecular
Formula

C₅H₇Li [1]

Molecular
Weight

74.1 g/mol [1]

IUPAC Name lithium;pent-1-yne [1]

Canonical
SMILES

[Li+].CCCC#[C-] [1]

Chemical
Structure

An organolithium compound with a lithium atom bonded to a pent-1-ynyl group (a
terminal alkyne with a four-carbon chain) [1].

Synthesis Methods for Lithium 1-Pentynyl-

The following table summarizes the two primary synthetic routes identified.
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Method
Reaction
Summary

Key Conditions Notes & Context

Direct Lithiation
[1]

1-Pentyne +

Lithium Base →
Lithium, 1-

pentynyl- +
Byproduct

Solvent: Diethyl ether or

Tetrahydrofuran (THF);
Temperature: -78°C to 0°C;

Atmosphere: Inert
(Argon/Nitrogen)

A classical method; uses

a strong lithium base to
deprotonate the terminal

alkyne.

Transmetallation
with n-BuLi [1]

1-Pentyne + n-
Butyllithium →

Lithium, 1-
pentynyl- + n-

Butane

Solvent: Tetrahydrofuran
(THF) or Diethyl ether;

Temperature: -78°C to 0°C; n-
BuLi: 1.0-1.1 equiv.

Preferred for operational
simplicity and high yield

(80-95%); the reagent is
typically generated and

used in situ [1].

Detailed Experimental Workflow

Based on the general methods and analogous procedures found in the search results, here is a detailed

experimental workflow for the synthesis of Lithium 1-pentynyl- via the transmetallation method, which is

the most common and practical approach.
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Start Setup

1. Apparatus Preparation
• Dry, argon-flushed flask

• Magnetic stirrer
• Pressure-equalizing addition funnel

• Low-temperature bath (-78°C)

2. Solvent & Substrate Charge
• Add anhydrous THF or ether

• Add 1-Pentyne substrate

3. Cooling & Reaction
• Cool reaction vessel to -78°C

• Slowly add n-BuLi solution
• Stir at low temp for 30 min

4. In Situ Use
• Lithium 1-pentynyl- is formed

• Use immediately in next reaction step

CRITICAL HANDLING:
• Strict exclusion of air/moisture

• Highly reactive and basic
• Pyrophoric (can ignite in air)

Click to download full resolution via product page

Synthesis involves strict inert conditions and low temperatures to form the reactive intermediate.

Key Reagents and Precautions:

1-Pentyne: The terminal alkyne starting material.
n-Butyllithium (n-BuLi): A strong base, typically used as a solution in hexanes. It must be titrated to

know the exact concentration before use for accurate stoichiometry [2].
Solvents: Tetrahydrofuran (THF) or diethyl ether must be rigorously dried and purified before use,

often by distillation from sodium/benzophenone ketyl under an inert atmosphere to remove any water
or oxygen [2] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s8807662?utm_src=pdf-body-img
http://orgsyn.org/demo.aspx?prep=v76p0214
http://orgsyn.org/demo.aspx?prep=v76p0214
http://orgsyn.org/demo.aspx?prep=v84p0156
https://www.smolecule.com/products/s8807662?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Inert Atmosphere: The entire procedure must be conducted under an argon or nitrogen
atmosphere to prevent decomposition of the highly reactive organolithium product [2] [1].
Temperature Control: Maintaining low temperatures (e.g., -78°C using a dry-ice/acetone bath) is

crucial to control the exothermic reaction and prevent side reactions [1].

Application in Organic Synthesis

Lithium 1-pentynyl-, like other lithium acetylides, is a valuable reagent in organic synthesis, primarily due to

its strong nucleophilicity [1] [4]. It is typically not isolated but used directly in the same reaction pot.

Key Reaction: Alkylation to Form Substituted Alkynes The anion attacks electrophilic carbon, forming

new carbon-carbon bonds [1] [4].

General Reaction: Lithium 1-pentynyl- + R-X → Substituted Alkyne (where R-X is an alkyl halide or
other electrophile)

Utility: This reaction is a fundamental method for elongating carbon chains and synthesizing more
complex internal alkynes, which are important building blocks in pharmaceutical and natural product

synthesis [1] [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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pentynyl-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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